Cas no 1909308-86-6 (1-(azetidin-3-yl)hexahydropyrimidin-2-one;dihydrochloride)

• Product Name: 1-(azetidin-3-yl)hexahydropyrimidin-2-one;dihydrochloride
• CAS No: 1909308-86-6
• MDL: MFCD29763166
• CID: 4628560
• PubChem ID: 121553818
• Update Time: 2025-11-01

1-(azetidin-3-yl)hexahydropyrimidin-2-one;dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(azetidin-3-yl)hexahydropyrimidin-2-one;dihydrochloride

• MDL： MFCD29763166

Additional information on 1-(azetidin-3-yl)hexahydropyrimidin-2-one;dihydrochloride

Introduction to 1-(azetidin-3-yl)hexahydropyrimidin-2-one dihydrochloride (CAS No. 1909308-86-6)

1-(azetidin-3-yl)hexahydropyrimidin-2-one dihydrochloride, identified by its CAS number 1909308-86-6, is a significant compound in the realm of pharmaceutical chemistry and drug discovery. This compound belongs to the class of heterocyclic derivatives, featuring a fused structure of azetidine and hexahydropyrimidine moieties, which endows it with unique chemical and biological properties. The dihydrochloride salt form enhances its solubility and stability, making it a valuable intermediate in synthetic chemistry and a potential candidate for further pharmacological exploration.

The molecular framework of 1-(azetidin-3-yl)hexahydropyrimidin-2-one dihydrochloride incorporates a six-membered azetidine ring linked to a piperidine-like hexahydropyrimidine scaffold. This structural motif is of particular interest due to its ability to mimic natural bioactive scaffolds, such as those found in nucleoside analogs and kinase inhibitors. The presence of the azetidine ring introduces conformational flexibility, while the pyrimidine core provides a platform for hydrogen bonding interactions, which are crucial for binding to biological targets.

In recent years, there has been growing interest in developing novel heterocyclic compounds for therapeutic applications. The structural features of 1-(azetidin-3-yl)hexahydropyrimidin-2-one dihydrochloride make it an attractive scaffold for designing molecules with potential antimicrobial, anti-inflammatory, or anticancer properties. For instance, studies have shown that derivatives of this class can interact with enzymes involved in metabolic pathways relevant to disease progression. The dihydrochloride salt form further improves the compound's pharmacokinetic profile, facilitating its use in preclinical and clinical studies.

One of the most compelling aspects of 1-(azetidin-3-yl)hexahydropyrimidin-2-one dihydrochloride is its versatility in medicinal chemistry. Researchers have leveraged its core structure to develop libraries of analogs with modified substituents, allowing for fine-tuning of biological activity. For example, substituents at the 3-position of the azetidine ring or at the 2-position of the pyrimidine ring can significantly alter the compound's binding affinity and selectivity towards specific targets. This flexibility has enabled the identification of lead compounds with promising pharmacological profiles.

The synthesis of 1-(azetidin-3-yl)hexahydropyrimidin-2-one dihydrochloride involves multi-step organic transformations, typically starting from commercially available precursors. The process often includes cyclization reactions to construct the heterocyclic core, followed by functional group modifications to introduce the desired substituents. The final step involves salt formation with hydrochloric acid to enhance solubility and stability. Advanced synthetic techniques, such as transition-metal-catalyzed reactions and asymmetric synthesis, have been employed to improve yield and enantioselectivity, making large-scale production feasible.

Recent advancements in computational chemistry have further accelerated the discovery process for compounds like 1-(azetidin-3-yl)hexahydropyrimidin-2-one dihydrochloride. Molecular modeling studies have helped elucidate its binding interactions with potential targets, providing insights into how structural modifications can optimize activity. These virtual screening approaches complement experimental efforts by rapidly identifying promising candidates for further investigation. The integration of machine learning algorithms has also enabled high-throughput virtual screening, expediting the drug discovery pipeline.

The biological evaluation of 1-(azetidin-3-yl)hexahydropyrimidin-2-one dihydrochloride has revealed several interesting properties. In vitro assays have demonstrated its potential as an inhibitor of enzymes such as kinases and phosphodiesterases, which are implicated in various diseases. Additionally, preclinical studies have shown that derivatives of this compound exhibit favorable toxicity profiles and pharmacokinetic characteristics. These findings underscore its therapeutic potential and justify further exploration in clinical settings.

The development of novel therapeutic agents relies heavily on innovative chemical scaffolds like 1-(azetidin-3-yl)hexahydropyrimidin-2-one dihydrochloride. Its unique structural features offer a rich foundation for designing molecules with tailored biological activities. As research continues to uncover new applications for this compound and its derivatives, it is likely to play an increasingly important role in addressing unmet medical needs across multiple therapeutic areas.